2-amino-6-methoxybenzene-1-thiol
Overview
Description
2-Amino-6-methoxybenzene-1-thiol (2-AMT) is an organosulfur compound that is widely used in scientific research and laboratory experiments. It is a colorless solid with a melting point of about 95°C and is soluble in most organic solvents. 2-AMT is a versatile molecule, used in a variety of applications, ranging from drug design and synthesis to biochemistry and physiology.
Scientific Research Applications
2-amino-6-methoxybenzene-1-thiol is widely used in scientific research, particularly in drug design and synthesis. It is used as a starting material for the synthesis of various compounds, including drugs, peptides, and other organic molecules. It is also used in biochemistry and physiology experiments, where it is used to study the structure and function of proteins and other biomolecules.
Mechanism of Action
2-amino-6-methoxybenzene-1-thiol is known to interact with various proteins and enzymes, which can affect their structure and function. For example, it has been shown to inhibit the activity of the enzyme tyrosine kinase, which is involved in the regulation of cell growth and differentiation. It has also been shown to bind to the active site of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other xenobiotics.
Biochemical and Physiological Effects
2-amino-6-methoxybenzene-1-thiol has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of tyrosine kinase, which can affect cell growth and differentiation. It has also been shown to bind to the active site of cytochrome P450, which can affect the metabolism of drugs and other xenobiotics. In addition, it has been shown to have antioxidant and anti-inflammatory properties, which can be beneficial in treating certain diseases.
Advantages and Limitations for Lab Experiments
2-amino-6-methoxybenzene-1-thiol has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is easily synthesized. It is also a versatile molecule, which can be used in a variety of applications. However, there are some limitations to its use. It is a highly reactive compound, and it can be toxic if not handled properly. In addition, it can be difficult to obtain in large quantities, which can limit its use in some experiments.
Future Directions
The future of 2-amino-6-methoxybenzene-1-thiol is promising, and there are a number of potential applications that can be explored. It could be used in drug design and synthesis, as well as in biochemistry and physiology experiments. It could also be used to study the structure and function of proteins and other biomolecules. In addition, it could be used in the development of new drugs and therapeutic agents. Finally, it could be used to develop new methods for the synthesis of other compounds.
Synthesis Methods
2-amino-6-methoxybenzene-1-thiol can be synthesized in a variety of ways, including the reaction of 2-amino-6-methoxybenzene-1-thiol hydrochloride with an alkali metal hydroxide or with a strong base such as sodium hydroxide. Another method involves the reaction of 2-amino-6-methoxybenzene-1-thiol with aldehydes or ketones, followed by hydrolysis of the product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-6-methoxybenzene-1-thiol involves the introduction of an amino group and a thiol group onto a benzene ring that already contains a methoxy group.", "Starting Materials": [ "4-methoxyphenol", "sodium hydride", "bromine", "sodium nitrite", "copper(I) thiocyanate", "ammonium chloride", "sodium sulfide", "hydrochloric acid", "sodium hydroxide", "hydrogen sulfide" ], "Reaction": [ "4-methoxyphenol is treated with sodium hydride to form the corresponding phenoxide ion.", "The phenoxide ion is then brominated to form 2-bromo-4-methoxyphenol.", "2-bromo-4-methoxyphenol is then treated with sodium nitrite and copper(I) thiocyanate to form the corresponding diazonium salt.", "The diazonium salt is then reacted with ammonium chloride to form 2-amino-4-methoxyphenol.", "2-amino-4-methoxyphenol is then treated with sodium sulfide to form 2-amino-4-methoxythiophenol.", "2-amino-4-methoxythiophenol is then treated with hydrochloric acid to form 2-amino-6-methoxybenzenethiol.", "Finally, 2-amino-6-methoxybenzenethiol is treated with sodium hydroxide and hydrogen sulfide to form 2-amino-6-methoxybenzene-1-thiol." ] } | |
CAS RN |
740773-51-7 |
Molecular Formula |
C7H9NOS |
Molecular Weight |
155.2 |
Purity |
95 |
Origin of Product |
United States |
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